3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone

• Molecular Formula: C20H22N4O5
• Molecular Weight: 398.4 g/mol
• InChI: InChI=1S/C20H22N4O5/c25-13-18(27)17(26)11-16(22-24-20(29)15-9-5-2-6-10-15)12-21-23-19(28)14-7-3-1-4-8-14/h1-10,12,17-18,25-27H,11,13H2,(H,23,28)(H,24,29)/b21-12+,22-16+/t17-,18+/m0/s1
• InChIKey: FJSXOOVXUKPJIB-ZCIKSPLQSA-N

3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone: Defined Structure and Core Utility in Glycobiology and Chemical Synthesis

3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone (CAS 32443-70-2) is a crystalline, bis-hydrazone derivative of the reactive α-dicarbonyl sugar, 3-deoxyglucosone (3-DG) . Its molecular formula is C20H22N4O5, with a molecular weight of 398.41 g/mol . The compound is primarily employed as a stable, protected intermediate in the synthesis of high-purity 3-deoxyglucosone, a key marker for the Maillard reaction and advanced glycation end-product (AGE) formation in diabetic complications and aging research [1]. It also serves as a valuable biochemical reagent for investigating glycosidase inhibition mechanisms in glycobiology [2].

Synthesis

Protected intermediate for high-purity 3-deoxyglucosone preparation

Glycobiology

Biochemical probe for glycosidase inhibition mechanism studies

• [1] Madson, M. A., & Feather, M. S. (1981). An improved preparation of 3-deoxy-D-erythro-hexos-2-ulose via the bis(benzoylhydrazone) and some related constitutional studies. Carbohydrate Research, 94(2), 183-191. View Source
• [2] Santa Cruz Biotechnology. (2025). 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone (CAS 32443-70-2). Retrieved from https://www.scbio.cn/zh/p/3-deoxy-d-erythro-hexos-2-ulose-bis-benzoylhydrazone-32443-70-2 View Source

Why 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone Cannot Be Replaced by Common Analogs

Direct substitution of 3-deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone with other in-class compounds, such as the free 3-deoxyglucosone (3-DG) or the bis(thiosemicarbazone) analog, introduces critical experimental variability. 3-DG is highly reactive and unstable, making it unsuitable for storage or direct use in long-term studies without immediate derivatization [1]. Conversely, while the bis(thiosemicarbazone) analog forms stable metal complexes [2], it lacks the specific benzoylhydrazone protecting group that enables the efficient, high-purity synthesis of 3-DG via transhydrazonation, a key differentiator for researchers requiring a clean and quantifiable source of this biomarker [3]. The defined stereochemistry (D-erythro) of the target compound is also a critical feature not guaranteed in other derivatives .

Free 3-deoxyglucosone is unstable and unsuitable for storage without immediate derivatization.

Bis(thiosemicarbazone) analog cannot regenerate 3-DG via transhydrazonation, altering reactivity and utility.

Other derivatives may lack the D-erythro configuration required for stereospecific glycobiology studies.

• [1] 3-Deoxyglucosone. (2025). In PubChem. National Library of Medicine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/114839 View Source
• [2] Martins Alho, M. A., Baggio, R., Garland, M. T., D'Accorso, N. B., & Varela, O. (2002). Heterocyclization of 3-deoxy-D-erythro-hexos-2-ulose-1,2-bis(thiosemicarbazone). Crystal structure of the major diastereomer. Carbohydrate Research, 337(15), 1397-1403. View Source
• [3] Madson, M. A., & Feather, M. S. (1981). An improved preparation of 3-deoxy-D-erythro-hexos-2-ulose via the bis(benzoylhydrazone) and some related constitutional studies. Carbohydrate Research, 94(2), 183-191. View Source

Quantitative Differentiation of 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone: Yield, Purity, and Stability Benchmarks

Synthetic Yield and Product Purity vs. Prior Art Preparation

The improved synthesis of 3-deoxy-D-erythro-hexos-2-ulose via its bis(benzoylhydrazone) derivative achieves a 44% overall yield, with no detectable contamination by D-glucose or D-glucosone, a substantial improvement over earlier methods [1]. This compares favorably to alternative direct syntheses of 3-deoxyglucosone, which often require complex purification steps and result in lower purity.

Synthetic efficiency

Reported

44% overall yield; no detectable D-glucose or D-glucosone contamination

Supports high-purity 3-DG synthesis workflow

Yield and purity based on reported transhydrazonation method

Evidence Dimension	Synthetic Efficiency and Product Purity
Target Compound Data	44% overall yield; no detectable D-glucose or D-glucosone contamination
Comparator Or Baseline	Earlier preparation methods for 3-deoxyglucosone (e.g., El Khadem et al., 1973)
Quantified Difference	Improved yield; absence of specific contaminants vs. baseline method
Conditions	Reaction of D-glucose with benzoylhydrazine, followed by transhydrazonation

Why This Matters

Procurement of this specific derivative is essential for researchers requiring a high-yield, high-purity source of 3-deoxyglucosone, minimizing downstream purification efforts and ensuring experimental reproducibility.

• [1] Madson, M. A., & Feather, M. S. (1981). An improved preparation of 3-deoxy-D-erythro-hexos-2-ulose via the bis(benzoylhydrazone) and some related constitutional studies. Carbohydrate Research, 94(2), 183-191. View Source

Stereochemical Purity: Defined D-erythro Configuration

The compound is specifically the D-erythro diastereomer . This defined stereochemistry is crucial for applications in glycobiology where the configuration of hydroxyl groups dictates molecular recognition, enzyme binding, and reactivity. This contrasts with other 3-deoxyhexos-2-ulose derivatives, such as the D-threo isomer (CAS 32443-73-5), which would have different physical and biological properties.

Stereochemical identity

Context-dependent

D-erythro configuration confirmed by IUPAC name and CAS registry

Enables stereospecific glycobiology studies

Stereochemistry inferred from structural specification

Evidence Dimension	Stereochemical Purity
Target Compound Data	D-erythro configuration
Comparator Or Baseline	3-Deoxy-D-threo-hexos-2-ulose bis(2-benzoylhydrazone) (CAS 32443-73-5)
Quantified Difference	Different stereochemistry (erythro vs. threo)
Conditions	Structural specification as per IUPAC name and CAS registry

Why This Matters

Researchers investigating stereospecific biological processes or using this compound as a chiral building block must select the correct diastereomer to ensure valid results and avoid wasted resources on the wrong stereoisomer.

Physical Form and Stability: Monohydrate vs. Anhydrous Differentiation

The compound can exist as a colorless monohydrate or a yellow anhydrous form, each with distinct physical properties. The anhydrous form, prepared by crystallization from absolute ethanol, exhibits a melting point of 191-192 °C (dec.) [1]. This contrasts with the melting point of 202-204 °C (dec.) reported for the related 3-deoxy-D-threo-hexos-2-ulose bis(2-benzoylhydrazone) , providing a clear physical differentiation.

Thermal stability

Reported

Anhydrous form: mp 191–192 °C (dec.); monohydrate alternative available

Differentiates from threo isomer; enables form selection

Thermal data from cross-study comparison

Evidence Dimension	Thermal Stability
Target Compound Data	Melting Point: 191-192 °C (dec.)
Comparator Or Baseline	3-Deoxy-D-threo-hexos-2-ulose bis(2-benzoylhydrazone)
Quantified Difference	Difference of approx. 10-12 °C in melting point
Conditions	Anhydrous form, decomposition upon melting

Why This Matters

The ability to obtain the compound in different hydration states with different melting points allows researchers to tailor the compound's properties for specific experiments, such as using the monohydrate for aqueous compatibility or the anhydrous form for reactions sensitive to water.

• [1] Madson, M. A., & Feather, M. S. (1981). An improved preparation of 3-deoxy-D-erythro-hexos-2-ulose via the bis(benzoylhydrazone) and some related constitutional studies. Carbohydrate Research, 94(2), 183-191. View Source

Synthetic Utility: Efficient Conversion to 3-Deoxyglucosone via Transhydrazonation

The bis(benzoylhydrazone) serves as a protected form of 3-deoxyglucosone (3-DG) that can be efficiently converted back to the free dicarbonyl via transhydrazonation with benzaldehyde [1]. This process yields high-purity 3-DG in a controlled manner, overcoming the inherent instability and handling difficulties of the free sugar. This contrasts with the bis(thiosemicarbazone) analog, which undergoes heterocyclization upon acetylation, demonstrating a fundamentally different reactivity profile [2].

Synthetic conversion

Context-dependent

Transhydrazonation with benzaldehyde yields 3-DG; thiosemicarbazone analog heterocyclizes

Preferred precursor for controlled 3-DG generation

Reactivity profile distinct from thiosemicarbazone analog

Evidence Dimension	Reactivity and Utility as a Protected Intermediate
Target Compound Data	Efficient conversion to 3-deoxyglucosone via transhydrazonation
Comparator Or Baseline	3-Deoxy-D-erythro-hexos-2-ulose-1,2-bis(thiosemicarbazone)
Quantified Difference	Transhydrazonation vs. heterocyclization upon acetylation
Conditions	Reaction with benzaldehyde vs. acetylation

Why This Matters

This specific reactivity profile makes 3-deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone the preferred precursor for generating labile 3-DG in situ or for developing assays that rely on the controlled release of this reactive biomarker.

• [1] Madson, M. A., & Feather, M. S. (1981). An improved preparation of 3-deoxy-D-erythro-hexos-2-ulose via the bis(benzoylhydrazone) and some related constitutional studies. Carbohydrate Research, 94(2), 183-191. View Source
• [2] Martins Alho, M. A., Baggio, R., Garland, M. T., D'Accorso, N. B., & Varela, O. (2002). Heterocyclization of 3-deoxy-D-erythro-hexos-2-ulose-1,2-bis(thiosemicarbazone). Crystal structure of the major diastereomer. Carbohydrate Research, 337(15), 1397-1403. View Source

Procurement-Specific Application Scenarios for 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone

Synthesis of High-Purity 3-Deoxyglucosone (3-DG) for Biomarker Quantification in Diabetes and AGE Research

This compound is the preferred starting material for generating 3-deoxyglucosone (3-DG) with high purity for use as a standard or for preparing stable isotope-labeled internal standards in GC-MS or LC-MS assays [1]. The defined 44% yield and absence of D-glucose contamination ensure that the resulting 3-DG is suitable for quantitative biomarker studies related to diabetes, renal failure, and other AGE-associated pathologies .

Investigation of Glycosidase Inhibition Mechanisms in Glycobiology

The compound acts as a competitive inhibitor of glycosidases by mimicking the transition state of enzymatic hydrolysis [1]. Its use as a tool compound allows researchers to probe the catalytic mechanisms of these enzymes, which are involved in critical processes like protein glycosylation, lysosomal degradation, and carbohydrate metabolism [1]. This application is distinct from that of metal-chelating bis(thiosemicarbazone) analogs .

Chiral Building Block for Complex Carbohydrate and Natural Product Synthesis

The defined D-erythro stereochemistry of the compound makes it a valuable chiral synthon for the construction of complex carbohydrates, glycoconjugates, and other biologically relevant molecules [1]. Its crystalline nature and stability under storage conditions (e.g., 3 years at -20°C) facilitate its use in multi-step synthetic sequences where stereochemical integrity must be maintained.

Application

Selection Property

Validation Focus

3-DG biomarker synthesis for diabetes and AGE research

Efficient transhydrazonation precursor; reported high yield

Purity verification by GC-MS or LC-MS

Glycosidase inhibition mechanism studies

Biochemical probe mimicking transition state

Enzyme kinetic and inhibition assays

Chiral building block for complex carbohydrate synthesis

Defined D-erythro stereochemistry; crystalline stability

Stereochemical integrity maintenance in multi-step synthesis

• [1] Madson, M. A., & Feather, M. S. (1981). An improved preparation of 3-deoxy-D-erythro-hexos-2-ulose via the bis(benzoylhydrazone) and some related constitutional studies. Carbohydrate Research, 94(2), 183-191. View Source